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Compound of Interest

Compound Name: Isooctyl laurate
CAS No.: 84713-06-4
Cat. No.: B1260132
Get Quote
. J

Executive Summary & Chemical Identity

In the shift away from volatile silicones (e.g., Cyclomethicone D5), esters derived from lauric
acid have emerged as the primary "dry-feel" alternatives. While both Isooctyl Laurate and
Isoamyl Laurate serve as low-viscosity emollients, their structural differences dictate distinct
behaviors in volatility profiles, pigment wetting capability, and solvating power.

Chemical Identity Table[1][2]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1260132#bc-rfq
https://www.benchchem.com/product/b1260132/docs?utm_src=pdf-body#technical-comparison-guide-isooctyl-laurate-vs-isoamyl-laurate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Isooctyl Laurate

Feature Isoamyl Laurate
(Ethylhexyl Laurate)
Ethylhexyl Laurate (often
INCI Name Isoamyl Laurate
trade-named as Isooctyl)
CAS No. 6309-51-9 20292-08-4 / 84713-06-4
C5 Alcohol (Iscamyl) + C12 C8 Alcohol (2-Ethylhexyl) +
Structure
Acid C12 Acid
Molecular Weight ~270 g/mol ~312 g/mol
Oriai 100% Natural (Sugar Synthetic or Natural-derived
rigin
g beet/Coconut) (Palm/Coconut)

Volatile Silicone Replacement Pigment Dispersant & Light

Primary Function .
(D5) Emollient

Physicochemical Performance Comparison

The choice between these two esters depends on the desired "cascade of emolliency." Isoamyl
laurate is the "vanishing" ester, while Isooctyl laurate is the "anchoring” ester.

A. Spreading Value & Viscosity[4][5]

e Isoamyl Laurate: Exhibits a "water-thin" viscosity (~5-7 mPa:-s). It possesses a high
spreading coefficient, flashing off the skin rapidly to leave a dry, powdery after-feel. It mimics
the transient nature of Cyclomethicone.

 Isooctyl Laurate: Slightly higher viscosity (~9-12 mPa-s). The branched C8 chain (2-
ethylhexyl) creates steric bulk that reduces crystallization but increases substantivity. It
spreads fast but leaves a lubricious, "cushioned" film rather than a dry finish.

B. Pigment Dispersion Efficiency

Isooctyl laurate is chemically superior for color cosmetics. The branched 2-ethylhexyl tail
provides better steric hindrance when adsorbed onto pigment surfaces, preventing re-
agglomeration.
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Parameter Isoamyl Laurate Isooctyl Laurate
Surface Tension ~29 mN/m ~30-32 mN/m
) ] Moderate. Good for sheer Superior. Ideal for high-load
Pigment Wetting ]
coverage. foundations.
) Excellent for organic filters Good, but less effective per
Solvency (UV Filters)
(Avobenzone). gram than Isoamyl.
Sensory Profile "Dry," "Powdery," "Volatile-like"  "Silky," "Slippery," "Nourishing"

Decision Logic: Selection Pathways

The following diagram illustrates the decision matrix for selecting the appropriate ester based

on formulation requirements.

Formulation Goal

Target Texture? Application Type?

Volatile/Dry Feel Cushion/Slip Sun Care Color Cosmetic
(D5 Replacement) (Mineral Oil Alt) (High UV Filter) (High Pigment)

Sotubilizes Avobenzone Prevents Agglomeration

SELECT: Isoamyl Laurate SELECT: Isooctyl Laurate
(High Spreading, Dry Finish) (Pigment Wetting, Lubricity)

Click to download full resolution via product page
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Figure 1: Decision tree for ester selection based on sensory and functional requirements.

Experimental Protocols

To validate these properties in your own lab, use the following self-validating protocols.

Protocol A: Comparative Spreading Value (Vitro-Skin
Method)

Objective: To quantify the spreading area of the ester over a fixed time, correlating to
"lightness" on the skin.

Substrate Preparation: Hydrate sheets of IMS Vitro-Skin® (mimics human skin topography)
in a humidity chamber (50% RH) for 24 hours.

o Application: Cut substrate into 5x5 cm squares. Place on a flat glass plate over graph paper
(or use image analysis software).

e Dosing: Using a positive displacement pipette, apply exactly 10 pL of the test ester to the
center of the substrate.

e Measurement:
o T=0: Immediately photograph.
o T=10 min: Photograph again.

o Calculation: Measure the diameter (d) of the spread spot. Calculate Area

o Validation: Isoamyl laurate should yield an area >40% larger than Isooctyl laurate at
T=10.

Protocol B: Pigment Dispersion Efficiency (Hegman
Gauge)

Objective: To determine which ester requires less energy to achieve a fine particle grind.
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o Slurry Prep: Prepare a 40% dispersion of Iron Oxide Red (CI 77491) in the test ester.
e Pre-Mix: Mix with a spatula until wetted.

» Dispersion: Process using a high-shear dissolver (e.g., Cowles blade) at 2000 RPM for
exactly 5 minutes.

e Measurement:
o Place a droplet on a Hegman Gauge (0-100 pum).
o Draw down with the scraper.
o Record the point where "scratches" or particles first appear.
« Interpretation: A higher reading (e.g., 7-8 Hegman) indicates smaller particle size.

o Hypothesis: Isooctyl laurate will achieve a finer grind (higher Hegman score) faster than
Isoamyl laurate due to superior wetting of the hydrophobic pigment surface.

Mechanism of Action: Pigment Stabilization[6]

Understanding why Isooctyl laurate performs better in makeup requires visualizing the steric
interaction.
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Figure 2: The branched structure of Isooctyl Laurate creates a denser steric barrier on
pigments compared to the shorter Isoamyl chain.

Safety & Sustainability Profile
e |soamyl Laurate:
o Biodegradability: Readily biodegradable (OECD 301B).
o lrritation: Non-irritating, safe for eye area (often used in mascara).

o Eco-Credentials: Preferred for COSMOS/Ecocert formulations due to 100% renewable
carbon content (if sourcing confirms fermentation alcohol).

» Isooctyl Laurate (Ethylhexyl Laurate):

o Biodegradability: Biodegradable, but often slower rates than Isoamyl due to branching.
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o lrritation: Generally non-irritating, but synthetic impurities (from 2-ethylhexanol production)
must be monitored in low-grade sources.

o Eco-Credentials: Often partially synthetic (petrochemical alcohol source), though 100%
plant-based versions exist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. uk.typology.com [uk.typology.com]

¢ 2. humblebeeandme.com [humblebeeandme.com]

e 3. scribd.com [scribd.com]

e 4. th-owl.de [th-owl.de]

¢ 5. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]

¢ To cite this document: BenchChem. [Technical Comparison Guide: Isooctyl Laurate vs.
Isoamyl Laurate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260132/docs#technical-comparison-guide-isooctyl-
laurate-vs-isoamyl-laurate]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://uk.typology.com/library/what-is-isoamyl-laurate-and-what-is-its-purpose
https://uk.typology.com/library/what-is-isoamyl-laurate-and-what-is-its-purpose
https://www.humblebeeandme.com/project/isoamyl-laurate/
https://www.cir-safety.org/sites/default/files/alkyl_esters.pdf
https://www.scribd.com/document/748875426/Impact-of-emollients-on-the-spreading-properties-of-cosmetic-products
https://www.th-owl.de/files/webs/lifescience/download/06-Pharmatechnik/Kutz/49small.pdf
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.scribd.com/document/748875426/Impact-of-emollients-on-the-spreading-properties-of-cosmetic-products
https://pubmed.ncbi.nlm.nih.gov/23062635/
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-laurate
https://www.benchchem.com/product/b1260132?utm_src=pdf-custom-synthesis#bc-rfq
https://uk.typology.com/library/what-is-isoamyl-laurate-and-what-is-its-purpose
https://www.humblebeeandme.com/project/isoamyl-laurate/
https://www.scribd.com/document/748875426/Impact-of-emollients-on-the-spreading-properties-of-cosmetic-products
https://www.th-owl.de/files/webs/lifescience/download/06-Pharmatechnik/Kutz/49small.pdf
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.benchchem.com/product/b1260132/docs#technical-comparison-guide-isooctyl-laurate-vs-isoamyl-laurate
https://www.benchchem.com/product/b1260132/docs#technical-comparison-guide-isooctyl-laurate-vs-isoamyl-laurate
https://www.benchchem.com/product/b1260132/docs#technical-comparison-guide-isooctyl-laurate-vs-isoamyl-laurate
https://www.benchchem.com/product/b1260132/docs#technical-comparison-guide-isooctyl-laurate-vs-isoamyl-laurate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260132?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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